molecular formula C7H11NO2 B8539167 (2-Ethyl-[1,3]dioxolan-2-yl)-acetonitrile

(2-Ethyl-[1,3]dioxolan-2-yl)-acetonitrile

Cat. No.: B8539167
M. Wt: 141.17 g/mol
InChI Key: CHXAVQSKWVQGOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Ethyl-[1,3]dioxolan-2-yl)-acetonitrile is a useful research compound. Its molecular formula is C7H11NO2 and its molecular weight is 141.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H11NO2

Molecular Weight

141.17 g/mol

IUPAC Name

2-(2-ethyl-1,3-dioxolan-2-yl)acetonitrile

InChI

InChI=1S/C7H11NO2/c1-2-7(3-4-8)9-5-6-10-7/h2-3,5-6H2,1H3

InChI Key

CHXAVQSKWVQGOU-UHFFFAOYSA-N

Canonical SMILES

CCC1(OCCO1)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-oxo-pentanenitrile (1.582 g, 16.49 mmol), ethylene glycol (1.026 ml, 84.59 mmol) and a catalytic amount of p-Toluene Sulphonic acid (8 mg) in Toluene (10 ml) is refluxed at 150° C. for 2 days using Dean-Stark apparatus. The reaction mixture is diluted with ethyl acetate and washed with saturated sodium bicarbonate solution. The organic phase is dried over MgSO4, filtered, and the solvent evaporated to yield (2-ethyl-[1,3]dioxolan-2-yl)-acetonitrile. 1H NMR (400 MHz, CDCl3) d 4.15(2H,m), 4.05 (2H, m), 2.65 (2H, s), 1.80 (2H, q), 0.95 (3H, t)
Quantity
1.582 g
Type
reactant
Reaction Step One
Quantity
1.026 mL
Type
reactant
Reaction Step One
Quantity
8 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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